N-(2-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)-N-methylmethanesulfonamide

• IUPAC Name: N-[2-[3-(3-methoxypyrazin-2-yl)oxypiperidin-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide
• InChI: InChI=1S/C14H22N4O5S/c1-17(24(3,20)21)10-12(19)18-8-4-5-11(9-18)23-14-13(22-2)15-6-7-16-14/h6-7,11H,4-5,8-10H2,1-3H3
• InChI Key: VKNSSJNZSNFMHK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCCC(C1)OC2=NC=CN=C2OC)S(=O)(=O)C
• Molecular Formula: C14H22N4O5S
• Molecular Weight: 358.42 g/mol

Description

N-(2-(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)-N-methylmethanesulfonamide is a useful research compound. Its molecular formula is C14H22N4O5S and its molecular weight is 358.41. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Compounds like triazolopyrimidine sulfonanilides, which share a similar structural motif with methoxypyrazinyl groups, have been studied for their herbicidal properties. For instance, modifications to the methyl group of Flumetsulam, a known herbicide, into a methoxy group led to new compounds with significant post-emergent herbicidal activity against broad-leaf weeds and safety to crops like rice, maize, and wheat. Such compounds are potential candidates for new herbicides due to their effective enzyme-inhibiting activity and faster degradation rate in soil (Chen et al., 2009).

Polymorphism in Pharmaceutical Compounds

The study of polymorphism is crucial in the pharmaceutical industry as it affects the solubility, stability, and bioavailability of drugs. Compounds like ASP3026, with a complex molecular structure involving aryl and piperidinyl groups, have been analyzed for their polymorphic forms. Understanding the polymorphism of such compounds aids in the development of solid formulations with optimal therapeutic effects (Takeguchi et al., 2015).

Enzyme Inhibition for Therapeutic Applications

Enzyme inhibitors are a major class of therapeutic agents. For example, cyclin-dependent kinase inhibitors containing piperidinyl groups have shown potential in cancer therapy. The development of these inhibitors involves sophisticated synthetic methodologies that allow for the exploration of various biological effects (Griffin et al., 2006).

Development of Central Nervous System (CNS) Therapeutics

Arylsulfonamide derivatives of (aryloxy)ethyl piperidines have been explored for their potential as selective ligands for CNS receptors. Such compounds can be designed as selective 5-HT7 receptor antagonists or multifunctional agents, demonstrating antidepressant-like and pro-cognitive properties in vivo, which could be beneficial for treating complex CNS disorders (Canale et al., 2016).